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Compound of Interest

Compound Name: 10,12-Pentacosadiynamide

Cat. No.: B043123 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of

10,12-Pentacosadiynamide, a versatile biomaterial with significant potential in biosensing and

drug delivery applications. The document details its synthesis, physicochemical characteristics,

self-assembly into stimuli-responsive vesicles, and mechanisms of cellular interaction.

Experimental protocols and quantitative data are presented to facilitate its application in

research and development.

Physicochemical Properties of 10,12-
Pentacosadiynamide
10,12-Pentacosadiynamide is a long-chain diacetylene monomer. Its amphiphilic nature,

arising from a hydrophilic amide head group and a long hydrophobic hydrocarbon tail

containing a diacetylene unit, drives its self-assembly in aqueous environments.
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Property Value Reference

Chemical Formula C₂₅H₄₃NO [1][2]

Molecular Weight 373.62 g/mol [1][2]

CAS Number 178323-65-4 [1]

Appearance Neat [2]

Solubility

Soluble in organic solvents

such as chloroform and

methanol.

[3]

Synthesis of 10,12-Pentacosadiynamide
The synthesis of 10,12-Pentacosadiynamide typically involves the amidation of 10,12-

pentacosadiynoic acid. A general synthetic approach is outlined below.

Experimental Protocol: Synthesis of 10,12-
Pentacosadiynamide
Materials:

10,12-Pentacosadiynoic acid

Thionyl chloride or oxalyl chloride

Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

Ammonia solution (e.g., ammonium hydroxide) or ammonia gas

Inert gas (e.g., argon or nitrogen)

Standard glassware for organic synthesis

Procedure:
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Activation of the Carboxylic Acid: 10,12-Pentacosadiynoic acid is first converted to its more

reactive acid chloride derivative.

Dissolve 10,12-pentacosadiynoic acid in an anhydrous solvent like DCM or THF under an

inert atmosphere.

Slowly add an excess of a chlorinating agent, such as thionyl chloride or oxalyl chloride, at

0 °C.

Allow the reaction mixture to warm to room temperature and stir for several hours until the

conversion to the acid chloride is complete (monitoring by IR spectroscopy is

recommended, looking for the disappearance of the carboxylic acid O-H stretch and the

appearance of the acid chloride C=O stretch).

Remove the excess chlorinating agent and solvent under reduced pressure.

Amidation: The resulting crude 10,12-pentacosadiynoyl chloride is then reacted with

ammonia.

Dissolve the acid chloride in an anhydrous solvent.

Cool the solution to 0 °C and slowly bubble ammonia gas through the solution or add an

aqueous ammonia solution dropwise with vigorous stirring.

Continue the reaction for a few hours at room temperature.

Upon completion, the reaction mixture is typically washed with water and brine.

The organic layer is dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the

solvent is evaporated.

Purification: The crude 10,12-Pentacosadiynamide is purified by recrystallization or column

chromatography to yield the final product.

Self-Assembly and Polymerization into
Polydiacetylene (PDA) Vesicles
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A key characteristic of 10,12-Pentacosadiynamide is its ability to self-assemble into vesicles

in aqueous solutions. These vesicles can then be polymerized via UV irradiation to form

polydiacetylene (PDA) vesicles, which exhibit unique chromatic properties.

Experimental Protocol: Preparation and Polymerization
of 10,12-Pentacosadiynamide Vesicles
Materials:

10,12-Pentacosadiynamide

Chloroform

Deionized water or buffer solution

Probe sonicator or bath sonicator

Extruder with polycarbonate membranes (optional)

UV lamp (254 nm)

Procedure:

Thin-Film Hydration:

Dissolve 10,12-Pentacosadiynamide in chloroform in a round-bottom flask.

Remove the solvent using a rotary evaporator to form a thin lipid film on the flask's inner

surface.

Further dry the film under vacuum for at least 2 hours to remove any residual solvent.

Hydrate the thin film by adding deionized water or a buffer solution and agitating the flask.

This results in the formation of multilamellar vesicles (MLVs).

Vesicle Size Reduction (Optional but Recommended):
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To obtain smaller, more uniform vesicles (unilamellar vesicles or LUVs), the MLV

suspension can be sonicated using a probe or bath sonicator.

Alternatively, the suspension can be extruded through polycarbonate membranes with a

defined pore size (e.g., 100 nm).

Polymerization:

Cool the vesicle suspension to 4 °C.

Expose the suspension to UV irradiation at 254 nm. A typical UV dose for complete

polymerization is approximately 0.8 J/cm².[4] The solution will turn a deep blue color upon

successful polymerization.

Stimuli-Responsive Properties of Polydiacetylene
Vesicles
Polymerized 10,12-Pentacosadiynamide vesicles exhibit a distinct blue-to-red color transition

and a corresponding turn-on of fluorescence in response to various external stimuli. This is due

to a conformational change in the conjugated polymer backbone.
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Stimulus Response Quantitative Data Reference

Temperature

Reversible or

irreversible blue-to-red

transition upon

heating.

The transition

temperature can be

modulated by the

vesicle composition.

For example,

PCDA/DMPC vesicles

show significant

colorimetric response

at 60°C and 90°C.

[5]

pH
Blue-to-red transition

at alkaline pH.

For PCDA/DMPC

vesicles, the color

transition begins

above pH 9.0.

[5]

Mechanical Stress

Color change upon

interaction with

analytes that perturb

the vesicle

membrane.

Varies depending on

the analyte and

vesicle composition.

Applications in Drug Delivery
The stable, vesicle structure of polymerized 10,12-Pentacosadiynamide makes it a promising

candidate for controlled drug delivery systems. The polymer shell can enhance the stability of

the vesicles and provide sustained release of encapsulated drugs.

Experimental Protocol: Drug Loading and In Vitro
Release
Drug Loading:

Hydrophobic Drugs: Hydrophobic drugs, such as paclitaxel, can be co-dissolved with 10,12-
Pentacosadiynamide in the organic solvent during the thin-film hydration process. The drug

will be entrapped within the lipid bilayer of the vesicles upon hydration.
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Hydrophilic Drugs: Hydrophilic drugs can be dissolved in the aqueous buffer used for

hydration. The drug will be encapsulated in the aqueous core of the vesicles.

In Vitro Release Study:

Place a known amount of the drug-loaded vesicle suspension in a dialysis bag with a

suitable molecular weight cut-off.

Immerse the dialysis bag in a release medium (e.g., phosphate-buffered saline, PBS) at 37

°C with constant stirring.

At predetermined time intervals, withdraw aliquots from the release medium and replace with

an equal volume of fresh medium.

Quantify the concentration of the released drug in the aliquots using a suitable analytical

method (e.g., UV-Vis spectroscopy, HPLC).

Quantitative Data on Drug Release:

Incorporation of 10,12-pentacosadiynoic acid (PCDA) into phospholipid vesicles has been

shown to sustain the release of paclitaxel. While conventional vesicles released

approximately 69% of the drug in 24 hours, vesicles containing a 75% molar ratio of PCDA

released only 32% in the same period.[6]

The release rate can be further controlled by the duration of UV irradiation during

polymerization. Increasing the UV exposure time from 20 to 40 minutes decreased the

cumulative release of paclitaxel from polymerized PCDA/phospholipid vesicles over 24

hours.[7]

Cellular Interaction and Uptake
Understanding the mechanism of cellular uptake is crucial for the development of effective drug

delivery systems. Studies on polydiacetylene-based nanoparticles suggest that they are

internalized by cells primarily through endocytosis.

Cellular Uptake Pathway
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Research indicates that polydiacetylene micelles are internalized by cells via a caveolae-

mediated endocytic pathway.[8] This pathway involves the invagination of small, flask-shaped

pits in the plasma membrane called caveolae.
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Caption: Caveolae-mediated endocytosis of PDA vesicles.

Conclusion
10,12-Pentacosadiynamide is a highly versatile monomer that self-assembles into stimuli-

responsive polydiacetylene vesicles. Its well-defined chemical properties, coupled with the

ability to encapsulate and provide sustained release of therapeutic agents, make it a material of

significant interest for researchers in the fields of biosensing and drug delivery. The detailed

protocols and quantitative data provided in this guide are intended to serve as a valuable

resource for the design and execution of experiments utilizing this promising biomaterial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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